Cas no 1783398-52-6 (tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate
• CAS No: 1783398-52-6
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6546736
• PubChem ID: 84195709
• Update Time: 2025-06-10

tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4746747
• tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate
• 1783398-52-6

• Inchi： 1S/C15H21NO3/c1-10-6-7-11(2)12(8-10)13(17)9-16-14(18)19-15(3,4)5/h6-8H,9H2,1-5H3,(H,16,18)
• InChI Key： SMACKNZNLBNIJX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=C(C)C=CC=1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate (CAS No. 1783398-52-6)

The compound tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate (CAS No. 1783398-52-6) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 2,5-dimethylphenyl moiety, makes it a valuable intermediate for developing bioactive compounds. Researchers and industries are increasingly interested in this chemical due to its potential applications in drug discovery and material science.

In recent years, the demand for carbamate derivatives like tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate has surged, driven by advancements in medicinal chemistry and peptide synthesis. This compound is particularly notable for its role in protecting amine groups during multi-step reactions, a critical process in creating complex molecules. Its stability under various conditions and compatibility with common reagents make it a preferred choice for synthetic chemists.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods. tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate aligns with this trend, as researchers investigate greener solvents and catalytic systems to produce it efficiently. Questions like "How to optimize the yield of tert-butyl carbamate derivatives?" or "What are the latest applications of 2,5-dimethylphenyl-containing compounds?" are frequently searched in academic and industrial forums, reflecting its relevance.

The compound's CAS No. 1783398-52-6 is often referenced in patents and scientific literature, highlighting its importance in intellectual property related to pharmaceutical intermediates. Its structural features, such as the oxoethyl linker, enable diverse functionalization, making it adaptable for targeted drug design. For instance, it has been studied in the context of kinase inhibitors and protease modulators, addressing current therapeutic challenges.

From an analytical perspective, tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate exhibits distinct spectroscopic properties, such as NMR and mass spectrometry signatures, which facilitate its identification and purity assessment. Laboratories often seek protocols for its characterization, with queries like "HPLC methods for carbamate analysis" or "Spectral data of 1783398-52-6" being common in search engines.

In summary, tert-butyl N-[2-(2,5-dimethylphenyl)-2-oxoethyl]carbamate (CAS No. 1783398-52-6) represents a versatile and high-value compound in modern chemistry. Its applications span from drug development to material innovation, resonating with contemporary scientific priorities. As research progresses, this molecule is poised to play an even greater role in addressing global health and technological needs.